N-(2,3-dichlorophenyl)-N'-(2-phenoxyphenyl)thiourea

• IUPAC Name: 1-(2,3-dichlorophenyl)-3-(2-phenoxyphenyl)thiourea
• InChI: InChI=1S/C19H14Cl2N2OS/c20-14-9-6-11-16(18(14)21)23-19(25)22-15-10-4-5-12-17(15)24-13-7-2-1-3-8-13/h1-12H,(H2,22,23,25)
• InChI Key: LUOBQRLHFTYMLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC=C2NC(=S)NC3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C19H14Cl2N2OS
• Molecular Weight: 389.3 g/mol

Description

N-(2,3-dichlorophenyl)-N'-(2-phenoxyphenyl)thiourea, commonly known as Diuron, is a widely used herbicide that belongs to the class of substituted urea compounds. It was first introduced in the 1950s and has since become a popular choice for weed control in agriculture and non-agricultural settings. The compound has been extensively studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

Diuron works by inhibiting photosynthesis in plants. It binds to a protein complex in the thylakoid membrane, which is responsible for the transfer of electrons during the light-dependent reactions of photosynthesis. This leads to a disruption in the electron transport chain, resulting in a decrease in ATP and NADPH production, ultimately leading to the death of the plant.
Biochemical and physiological effects:
Studies have shown that Diuron can have negative effects on the physiology of non-target organisms. It has been shown to inhibit the growth of aquatic plants, disrupt the reproductive systems of fish, and affect the behavior of invertebrates. In humans, Diuron exposure has been linked to an increased risk of cancer and other health problems.

Advantages and Limitations for Lab Experiments

Diuron is a widely used herbicide in laboratory experiments due to its availability and low cost. It is also relatively stable and has a long half-life in soil, making it useful for long-term studies. However, its negative effects on non-target organisms and the environment should be taken into consideration when using it in experiments.

Future Directions

There are several future directions for research on Diuron. One area of focus is the development of alternative herbicides that are less harmful to non-target organisms. Another area of research is the development of new methods for the detection and removal of Diuron from the environment. Additionally, studies are needed to better understand the long-term effects of Diuron exposure on human health.

Scientific Research Applications

Diuron has been widely studied for its herbicidal properties and its impact on the environment. It has been used to control weeds in crops such as cotton, citrus, sugarcane, and soybeans. Studies have also shown that Diuron can have negative effects on non-target organisms, including aquatic plants, animals, and microorganisms.